Cas no 10333-53-6 (Methanediamine,N,N,N',N'-tetrapropyl-)

• Product Name: Methanediamine,N,N,N',N'-tetrapropyl-
• CAS No: 10333-53-6
• MF: C₁₃H₃₀N₂
• MW: 214.390703678131
• CID: 194266
• PubChem ID: 82551
• Update Time: 2025-04-19

Methanediamine,N,N,N',N'-tetrapropyl- Chemical and Physical Properties

Names and Identifiers

• Methanediamine,N,N,N',N'-tetrapropyl-
• N,N,N',N'-TETRA(N-PROPYL)METHYLENEDIAMINE
• N,N,N',N'-tetrapropylmethanediamine
• Bis-(dipropylamino)-methan
• bis-(dipropylamino)methane
• bis-di-n-propylaminomethane
• EINECS 233-726-3
• Methanediamine,N,N,N',N'-tetrapropyl
• N,N,N',N'-tetrapropyldiaminomethane
• N,N,N',N'-Tetrapropylmethylenediamine
• Tetra-N-propyl-methylendiamin
• tetra-N-propyl-methylenediamine
• ZVS65BLB59
• NS00023224
• UNII-ZVS65BLB59
• 10333-53-6
• NSC-93282
• DTXSID8065038
• NSC 93282
• BIS(DIPROPYLAMINO)METHANE
• N,N,N',N'-TETRAPROPYL)IAMINOMETHANE
• Methanediamine, N,N,N',N'-tetrapropyl-
• NSC93282
• SCHEMBL8962341
• NGCFMKFMMGSXJO-UHFFFAOYSA-N

• Inchi： 1S/C13H30N2/c1-5-9-14(10-6-2)13-15(11-7-3)12-8-4/h5-13H2,1-4H3
• InChI Key： NGCFMKFMMGSXJO-UHFFFAOYSA-N
• SMILES： N(CCC)(CCC)CN(CCC)CCC

Computed Properties

• Exact Mass: 214.24100
• Monoisotopic Mass: 214.240898965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48000
• LogP: 3.18790

Methanediamine,N,N,N',N'-tetrapropyl- Security Information

• Safety Instruction： S26-S36/37/39-S45
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aminals